Cas no 2231675-77-5 (benzyl N-[4-(2-aminoethyl)bicyclo[2.2.2]octan-1-yl]carbamate)
benzyl N-[4-(2-aminoethyl)bicyclo[2.2.2]octan-1-yl]carbamate Chemical and Physical Properties
Names and Identifiers
-
- benzyl N-[4-(2-aminoethyl)bicyclo[2.2.2]octan-1-yl]carbamate
-
- Inchi: 1S/C18H26N2O2/c19-13-12-17-6-9-18(10-7-17,11-8-17)20-16(21)22-14-15-4-2-1-3-5-15/h1-5H,6-14,19H2,(H,20,21)
- InChI Key: YBXUVXWVNZMQKW-UHFFFAOYSA-N
- SMILES: C(OCC1=CC=CC=C1)(=O)NC12CCC(CCN)(CC1)CC2
benzyl N-[4-(2-aminoethyl)bicyclo[2.2.2]octan-1-yl]carbamate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1574270-100mg |
Benzyl (4-(2-aminoethyl)bicyclo[2.2.2]Octan-1-yl)carbamate |
2231675-77-5 | 98% | 100mg |
¥8592 | 2023-03-19 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1574270-250mg |
Benzyl (4-(2-aminoethyl)bicyclo[2.2.2]Octan-1-yl)carbamate |
2231675-77-5 | 98% | 250mg |
¥16120 | 2023-03-19 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1574270-500mg |
Benzyl (4-(2-aminoethyl)bicyclo[2.2.2]Octan-1-yl)carbamate |
2231675-77-5 | 98% | 500mg |
¥20064 | 2023-03-19 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1574270-1g |
Benzyl (4-(2-aminoethyl)bicyclo[2.2.2]Octan-1-yl)carbamate |
2231675-77-5 | 98% | 1g |
¥21501 | 2023-03-19 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBZX1518-100MG |
benzyl N-[4-(2-aminoethyl)bicyclo[2.2.2]octan-1-yl]carbamate |
2231675-77-5 | 95% | 100MG |
¥ 2,692.00 | 2023-04-06 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBZX1518-250MG |
benzyl N-[4-(2-aminoethyl)bicyclo[2.2.2]octan-1-yl]carbamate |
2231675-77-5 | 95% | 250MG |
¥ 4,303.00 | 2023-04-06 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBZX1518-500MG |
benzyl N-[4-(2-aminoethyl)bicyclo[2.2.2]octan-1-yl]carbamate |
2231675-77-5 | 95% | 500MG |
¥ 7,167.00 | 2023-04-06 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBZX1518-1G |
benzyl N-[4-(2-aminoethyl)bicyclo[2.2.2]octan-1-yl]carbamate |
2231675-77-5 | 95% | 1g |
¥ 10,751.00 | 2023-04-06 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBZX1518-5G |
benzyl N-[4-(2-aminoethyl)bicyclo[2.2.2]octan-1-yl]carbamate |
2231675-77-5 | 95% | 5g |
¥ 32,254.00 | 2023-04-06 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBZX1518-100mg |
benzyl N-[4-(2-aminoethyl)bicyclo[2.2.2]octan-1-yl]carbamate |
2231675-77-5 | 95% | 100mg |
¥2693.0 | 2024-04-22 |
benzyl N-[4-(2-aminoethyl)bicyclo[2.2.2]octan-1-yl]carbamate Related Literature
-
Fereshteh Bayat Environ. Sci.: Nano, 2021,8, 367-389
-
Yi Cao,Yujiao Xiahou,Lixiang Xing,Xiang Zhang,Hong Li,ChenShou Wu,Haibing Xia Nanoscale, 2020,12, 20456-20466
-
Zhixia Liu,Tingjian Chen,Floyd E. Romesberg Chem. Sci., 2017,8, 8179-8182
-
Jacob S. Jordan,Evan R. Williams Analyst, 2021,146, 2617-2625
-
Helga Garcia,Rui Ferreira,Marija Petkovic,Jamie L. Ferguson,Maria C. Leitão,H. Q. Nimal Gunaratne,Luís Paulo N. Rebelo Green Chem., 2010,12, 367-369
Additional information on benzyl N-[4-(2-aminoethyl)bicyclo[2.2.2]octan-1-yl]carbamate
Introduction to Benzyl N-[4-(2-aminoethyl)bicyclo[2.2.2]octan-1-yl]carbamate (CAS No. 2231675-77-5)
Benzyl N-[4-(2-aminoethyl)bicyclo[2.2.2]octan-1-yl]carbamate, identified by its CAS number 2231675-77-5, is a specialized compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules known for their potential biological activity, making it a subject of intense study in medicinal chemistry.
The molecular structure of Benzyl N-[4-(2-aminoethyl)bicyclo[2.2.2]octan-1-yl]carbamate features a unique bicyclo[2.2.2]octane backbone, which is a fused ring system consisting of three cyclohexane rings. This particular scaffold is known for its rigid conformation, which can influence the compound's interactions with biological targets. The presence of an amine group at the 4-position of the bicyclo[2.2.2]octane ring, further modified by a 2-aminoethyl side chain, adds to the complexity and potential variability in its pharmacological properties.
Recent advancements in drug discovery have highlighted the importance of such structurally complex molecules in developing novel therapeutic agents. The rigid framework of the bicyclo[2.2.2]octane system provides a stable platform for further functionalization, allowing researchers to tailor the compound's properties for specific biological applications. This has led to increased interest in exploring derivatives of this core structure for their potential as pharmacophores.
In the realm of medicinal chemistry, the carbamate functional group is particularly noteworthy due to its ability to form hydrogen bonds and interact with various biological targets. The carbamate moiety in Benzyl N-[4-(2-aminoethyl)bicyclo[2.2.2]octan-1-yl]carbamate is linked to a benzyl group, which can enhance solubility and metabolic stability while also serving as a handle for further chemical modifications.
One of the most compelling aspects of this compound is its potential as a lead molecule in the development of new drugs. Researchers have been exploring its interactions with enzymes and receptors that are implicated in various diseases, including neurological disorders and inflammatory conditions. The unique combination of structural features makes it an attractive candidate for further optimization.
The 2-aminoethyl side chain attached to the bicyclo[2.2.2]octane ring introduces basicity and reactivity, which can be exploited for designing molecules with enhanced binding affinity or specific selectivity profiles. This flexibility allows chemists to modify various positions along the side chain to fine-tune the compound's pharmacological properties.
Recent studies have demonstrated that derivatives of this class of compounds exhibit promising activities in preclinical models. For instance, modifications aimed at enhancing binding to specific protein targets have shown encouraging results in vitro and in vivo. These findings underscore the importance of Benzyl N-[4-(2-aminoethyl)bicyclo[2.2.2]octan-1-yl]carbamate as a starting point for developing novel therapeutic interventions.
The synthesis of this compound involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The construction of the bicyclo[2.2.2]octane core is particularly challenging due to its strained ring system, necessitating expertise in cycloaddition reactions and other advanced synthetic methodologies.
In conclusion, Benzyl N-[4-(2-aminoethyl)bicyclo[2.2.2]octan-1-yl]carbamate (CAS No. 2231675-77-5) represents a significant advancement in pharmaceutical chemistry due to its unique structural features and potential biological activities. Ongoing research continues to uncover new possibilities for this compound, positioning it as a valuable asset in the quest for novel therapeutic agents.
2231675-77-5 (benzyl N-[4-(2-aminoethyl)bicyclo[2.2.2]octan-1-yl]carbamate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)